BE“GHE Validation & Comparative

Check Availability & Pricing

Comparative Analysis of CD161 Expression in
Cancer: A Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: CcDi161
Cat. No.: B15569029
Get Quote
\ J

An overview of CD161, an emerging immune checkpoint, and its varied expression and
prognostic significance across different malignancies. This guide provides a comparative data
summary, details on experimental validation, and diagrams of its signaling pathway and
analytical workflows.

CD161, encoded by the KLRB1 gene, is a C-type lectin-like receptor recognized as a potential
new immune checkpoint.[1] It is predominantly expressed on natural killer (NK) cells and
various T lymphocyte subsets, including CD4+, CD8+, and yd T cells.[2][3] Its interaction with
its ligand, CLEC2D (also known as LLT1), can modulate immune cell function, playing a
complex and often context-dependent role in the tumor microenvironment.[4][5] While some
studies point to an inhibitory function, enhancing tumor escape, others suggest a co-stimulatory
role associated with improved anti-tumor immunity.[3][5][6] This guide provides a comparative
analysis of CD161 expression across various cancers, offering insights for researchers and
drug development professionals exploring its potential as a biomarker and therapeutic target.

Quantitative Analysis of CD161 Expression Across
Cancer Types
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The expression of CD161 and its prognostic implications vary significantly among different
cancers. Data from large-scale analyses, such as The Cancer Genome Atlas (TCGA), have
revealed distinct patterns of upregulation and downregulation.

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#comparative-analysis-of-cd161-expression-in-cancer-a-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

CD161

Prognostic
Significance of

Cancer Type Abbreviation Expression vs. High References
i
Normal Tissue < .
Expression
Adrenocortical )
) ACC High Favorable [1][7]
Carcinoma
Bladder
Urothelial BLCA Low Favorable [1][7]
Carcinoma
Breast Invasive
) BRCA Low Favorable [1107118]
Carcinoma
Cervical
Squamous Cell CESC High Favorable [1107]
Carcinoma
Cholangiocarcino _
CHOL High Favorable [7119]
ma
Colon
) COAD Low N/A [1][9]
Adenocarcinoma
Esophageal )
) ESCA High Unfavorable [11[7]
Carcinoma
Glioblastoma .
) GBM High Favorable [1107]
Multiforme
Head and Neck
Squamous Cell HNSC Low Favorable [11[7]
Carcinoma
Kidney Renal
Clear Cell KIRC High N/A [11[7]
Carcinoma
Kidney Renal
Papillary Cell KIRP High Favorable [11[7]
Carcinoma
© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9561259/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8489134/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8489134/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Validation & Comparative
Check Availability & Pricing

BENCHE

Acute Myeloid

) LAML High N/A [11[7]
Leukemia
Brain Lower )
] LGG High Unfavorable [L12117119]
Grade Glioma
Liver
Hepatocellular LIHC Low Favorable [1][7]
Carcinoma
Lung
) LUAD Low Favorable [1][7]
Adenocarcinoma
Lung Squamous
_ LUSC Low N/A [1]
Cell Carcinoma
Ovarian Serous
Cystadenocarcin OV High Favorable [1][7]
oma
Pancreatic )
) PAAD High Favorable [1][7]
Adenocarcinoma
Pheochromocyto
ma & PCPG High N/A [1]
Paraganglioma
Rectum ,
) READ High Favorable [11[7]
Adenocarcinoma
Skin Cutaneous )
SKCM High Favorable (116171
Melanoma
Stomach _
) STAD High N/A [11[7]
Adenocarcinoma
Testicular Germ )
TGCT High N/A [11I7]
Cell Tumors
Thymoma THYM High N/A [1][7]
Uveal Melanoma  UVM N/A Unfavorable [21[7119]

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://www.jcancer.org/v12p6588.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8489134/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2025.1522755/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://www.jcancer.org/v12p6588.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844218/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8489134/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

This table summarizes findings from multiple pan-cancer analyses. "N/A" indicates that a
strong prognostic correlation was not consistently reported in the cited sources.

The CD161-CLEC2D Signaling Pathway

CD161 exerts its function primarily through binding its ligand, CLEC2D, which can be
expressed on tumor cells and antigen-presenting cells.[4] The downstream effects of this
interaction are complex and can lead to either immune activation or inhibition. A key part of the
signaling cascade involves the enzyme acid sphingomyelinase (aSMase), which associates
with the cytoplasmic tail of CD161.[3][5] Ligation of CD161 by CLEC2D can trigger aSMase to
convert sphingomyelin into ceramide, a lipid messenger that subsequently activates the PI3K-
Akt signaling pathway, influencing T-cell proliferation and cytokine production.[3][5] The

ultimate outcome—co-stimulation or inhibition—may depend on the specific immune cell subset
and the broader context of the tumor microenvironment.[5]
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Caption: The CD161 signaling cascade upon ligation with its ligand, CLEC2D.
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Experimental Protocols

The analysis of CD161 in cancer research employs a multi-faceted approach, from large-scale
bioinformatic screening to detailed functional assays.

1. Bioinformatic Analysis of Public Databases:

o Methodology: Initial investigation often involves mining RNA-sequencing (RNA-seq) and
clinical data from public repositories like The Cancer Genome Atlas (TCGA) and the
Genotype-Tissue Expression (GTEX) project.[1][10] This allows for a pan-cancer overview of
KLRB1 (CD161) gene expression levels in tumor versus normal tissues and correlation with
patient survival data.[1][9]

» Application: Used to identify cancers where CD161 is differentially expressed and may have
prognostic significance, guiding further experimental validation.

2. Protein Expression Analysis:
e Immunohistochemistry (IHC):

o Methodology: IHC is used to visualize the location and abundance of the CD161 protein in
formalin-fixed, paraffin-embedded tumor tissue sections. Antibodies specific to CD161 are
applied, followed by a detection system that generates a colored product at the site of the
antibody-antigen reaction.[2]

o Application: Determines the cellular (e.g., cytoplasm, membrane) and tissue-level
distribution of CD161, confirming expression in both tumor-infiltrating immune cells and
potentially cancer cells.[2][9]

e Flow Cytometry:

o Methodology: This technique is used to quantify the percentage of cells expressing CD161
within a suspension of single cells, such as from peripheral blood, bone marrow, or
disaggregated tumor tissue.[4] Cells are labeled with fluorescently tagged antibodies
against CD161 and other cell surface markers, then analyzed as they pass through a
laser.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#comparative-analysis-of-cd161-expression-in-cancer-a-guide-for-researchers
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pubmed.ncbi.nlm.nih.gov/34305920/
https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#comparative-analysis-of-cd161-expression-in-cancer-a-guide-for-researchers
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.688215/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8489134/
https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#comparative-analysis-of-cd161-expression-in-cancer-a-guide-for-researchers
https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#comparative-analysis-of-cd161-expression-in-cancer-a-guide-for-researchers
https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#comparative-analysis-of-cd161-expression-in-cancer-a-guide-for-researchers
https://www.jcancer.org/v12p6588.htm
https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#comparative-analysis-of-cd161-expression-in-cancer-a-guide-for-researchers
https://www.jcancer.org/v12p6588.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8489134/
https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#comparative-analysis-of-cd161-expression-in-cancer-a-guide-for-researchers
https://ashpublications.org/blood/article/143/12/1124/506891/Targeting-of-the-CD161-inhibitory-receptor
https://www.benchchem.com/product/b15569029/docs?utm_src=pdf-body#comparative-analysis-of-cd161-expression-in-cancer-a-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

o Application: Essential for identifying the specific immune cell subsets (e.g., CD8+ T cells,
NK cells) that express CD161 in the tumor microenvironment.[11][12]

3. Functional Assays:
e In Vitro Co-culture Systems:

o Methodology: Immune cells (T cells or NK cells) are co-cultured with cancer cell lines that
express the CD161 ligand, CLEC2D.[4][11] The effect of this interaction is assessed by
measuring immune cell proliferation, cytokine production (e.g., IFN-y, IL-2), and
cytotoxicity (killing of cancer cells). The addition of a CD161-blocking antibody can reveal
the functional consequence of disrupting the pathway.[4][12]

o Application: Directly tests whether the CD161-CLEC2D interaction is inhibitory or
activating for a specific immune cell type against a specific cancer type.

¢ |n Vivo Animal Models:

o Methodology: Humanized mouse models, which are immunodeficient mice engrafted with
a human immune system and a human tumor, are often used.[11][13] These mice can be
treated with therapeutic agents, such as a CD161-blocking monoclonal antibody, to
evaluate the impact on tumor growth and overall survival.[4]

o Application: Provides pre-clinical evidence for the efficacy of targeting CD161 as a cancer

immunotherapy.
4. Single-Cell RNA Sequencing (scRNA-seq):

o Methodology: scRNA-seq provides a high-resolution view of gene expression on an
individual cell basis within a tumor.[7] This allows for the precise identification of which cell
populations express KLRB1 and what other genes are co-expressed, revealing the functional
state of these cells.[4][6]

e Application: Uncovers the heterogeneity of CD161 expression within the tumor
microenvironment and helps define the characteristics of CD161-positive immune cells, such
as whether they are exhausted, cytotoxic, or have a memory phenotype.[6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b15569029/docs#comparative-analysis-of-cd161-
expression-in-cancer-a-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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